Cas no 1841490-76-3 ((3R)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid)

• Product Name: (3R)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• CAS No: 1841490-76-3
• MF: C₁₂H₁₈BrN₃O₄
• MW: 348.193022251129
• CID: 6510660
• PubChem ID: 165803709
• Update Time: 2025-07-02

(3R)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1286640
• (3R)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 1841490-76-3

• Inchi： 1S/C12H18BrN3O4/c1-12(2,3)20-11(19)15-8(5-9(17)18)10-7(13)6-14-16(10)4/h6,8H,5H2,1-4H3,(H,15,19)(H,17,18)/t8-/m1/s1
• InChI Key： HKZFVGNULJJHJD-MRVPVSSYSA-N
• SMILES： BrC1C=NN(C)C=1[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 347.04807g/mol
• Monoisotopic Mass: 347.04807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.4Ų

Additional information on (3R)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid

Introduction to (3R)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic Acid (CAS No. 1841490-76-3)

The compound (3R)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid, identified by its CAS number 1841490-76-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structure with multiple functional groups, has garnered attention due to its potential applications in drug development and medicinal research. The presence of a pyrazole core, combined with an amino acid derivative, suggests a multifaceted utility in modulating biological pathways and interactions.

The pyrazole moiety, specifically the 4-bromo-1-methyl-1H-pyrazol-5-yl group, is a key structural feature that contributes to the compound's unique chemical properties. Pyrazoles are well-known for their role as heterocyclic scaffolds in medicinal chemistry, often serving as key components in the design of bioactive molecules. The bromine substituent at the 4-position enhances the electrophilicity of the ring, making it susceptible to various chemical modifications and cross-coupling reactions. These characteristics make the compound a valuable intermediate in synthesizing more complex pharmaceutical agents.

The other prominent feature of this compound is the [(tert-butoxy)carbonyl]amino group attached to the propanoic acid backbone. This protecting group is commonly employed in peptide synthesis and drug development to shield reactive amine functionalities during synthetic processes. The tert-butoxy carbonyl (Boc) group is known for its stability under a wide range of conditions, making it an ideal choice for protecting sensitive amine groups until they are needed for further functionalization. This dual functionality—both the reactive pyrazole core and the protected amino acid derivative—makes the compound a versatile building block for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of substituents in (3R)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid may confer unique biological activities that are yet to be fully elucidated. Preliminary studies suggest that this molecule could interact with multiple targets within biological systems, potentially leading to novel therapeutic interventions.

The stereochemistry of the compound, indicated by the (3R) configuration at the propanoic acid chiral center, is another critical aspect that influences its pharmacological properties. Chiral molecules can exhibit different biological activities depending on their stereochemical configuration, making stereochemical control a crucial consideration in drug design. The (R)-configuration may confer specific binding interactions with biological targets, which could be exploited for therapeutic purposes.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in designing effective drugs. By systematically modifying different parts of a molecular scaffold, researchers can optimize potency, selectivity, and pharmacokinetic properties. The compound (3R)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid serves as an excellent starting point for such SAR studies due to its complex and functionalized structure.

One of the most exciting aspects of this compound is its potential application in modulating inflammatory pathways. Inflammation is a key pathological process underlying many chronic diseases, including cardiovascular disease, arthritis, and cancer. Pyrazole derivatives have been reported to exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of both pyrazole and amino acid functionalities in this compound suggests that it may interfere with inflammatory signaling pathways through multiple mechanisms.

Another area where this compound shows promise is in anticancer research. Cancer cells often exhibit altered metabolic pathways and signaling networks compared to normal cells. Targeting these differences with small molecules can selectively inhibit tumor growth while minimizing side effects on healthy tissues. The unique structure of (3R)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid may allow it to interact with cancer-specific targets or disrupt essential cellular processes.

Furthermore, the compound's ability to cross the blood-brain barrier could make it a valuable candidate for treating central nervous system (CNS) disorders. Many CNS diseases are difficult to treat due to the blood-brain barrier's protective function against foreign substances. By optimizing its chemical properties, researchers may enhance its ability to penetrate this barrier and reach affected brain regions.

In conclusion, (3R)-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid (CAS No. 1841490-76-3) represents a promising candidate for further pharmaceutical development. Its complex structure, featuring both pyrazole and amino acid derivatives, along with its protective Boc group, makes it a versatile intermediate for designing novel therapeutic agents. Ongoing research into its pharmacological properties holds great potential for advancing treatments in various therapeutic areas, including anti-inflammatory and anticancer applications.